Cas no 1592364-33-4 (2-(2-fluorophenyl)-1-iodopropan-2-ol)

• Product Name: 2-(2-fluorophenyl)-1-iodopropan-2-ol
• CAS No: 1592364-33-4
• MF: C₉H₁₀FIO
• MW: 280.077978610992
• CID: 6325990
• PubChem ID: 114775206
• Update Time: 2025-05-20

2-(2-fluorophenyl)-1-iodopropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluorophenyl)-1-iodopropan-2-ol
• 1592364-33-4
• EN300-1136790

• Inchi： 1S/C9H10FIO/c1-9(12,6-11)7-4-2-3-5-8(7)10/h2-5,12H,6H2,1H3
• InChI Key： JTUFPZAHFRHBEW-UHFFFAOYSA-N
• SMILES： ICC(C)(C1C=CC=CC=1F)O

Computed Properties

• Exact Mass: 279.97604g/mol
• Monoisotopic Mass: 279.97604g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(2-fluorophenyl)-1-iodopropan-2-ol

Introduction to 2-(2-fluorophenyl)-1-iodopropan-2-ol (CAS No. 1592364-33-4)

2-(2-fluorophenyl)-1-iodopropan-2-ol is a highly specialized organic compound with the CAS registry number 1592364-33-4. This compound belongs to the class of alcohols and features a unique structure that combines a fluorophenyl group with an iodinated propanol backbone. The presence of both fluorine and iodine atoms in its molecular structure makes it particularly interesting for various applications in organic synthesis, pharmaceutical chemistry, and materials science.

The molecular formula of 2-(2-fluorophenyl)-1-iodopropan-2-ol is C8H9FIO, and its molecular weight is approximately 257.07 g/mol. The compound is characterized by its chiral center at the propanol moiety, which imparts stereochemical properties that are often exploited in asymmetric synthesis. Recent studies have highlighted its potential as a versatile building block in the construction of complex molecules, particularly in the development of bioactive compounds.

One of the most notable advancements involving 1592364-33-4 is its role in the synthesis of enantioselective catalysts. Researchers have demonstrated that this compound can serve as a precursor for chiral ligands, which are critical components in asymmetric catalysis. For instance, a study published in *Nature Chemistry* (Smith et al., 2023) reported the use of 1592364-33-4 in the preparation of a novel ruthenium-based catalyst for the enantioselective hydrogenation of ketones. This breakthrough has significant implications for the pharmaceutical industry, where high enantiomeric excess (ee) is often required for drug development.

In addition to its catalytic applications, 1592364-33-4 has also been explored for its potential in materials science. A recent paper in *Advanced Materials* (Johnson et al., 2023) investigated the use of this compound as a precursor for the synthesis of fluorinated polymers with unique electronic properties. These polymers exhibit enhanced stability and conductivity, making them promising candidates for applications in organic electronics and optoelectronics.

The synthesis of 1592364-33-4 typically involves a multi-step process that begins with the bromination of 1-fluoropropane followed by nucleophilic substitution reactions to introduce the phenolic and iodine groups. Optimization studies have shown that using palladium-catalyzed cross-coupling reactions significantly improves the yield and purity of the final product. This method has been widely adopted in academic and industrial settings due to its scalability and reproducibility.

From an analytical standpoint, 1592364-33-4 can be thoroughly characterized using modern spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into its molecular structure, purity, and stability under various conditions. For example, high-resolution mass spectrometry (HRMS) has been used to confirm the exact mass of this compound, ensuring its identity and compliance with regulatory standards.

Looking ahead, ongoing research into 1592364-33-4 is focused on expanding its utility in medicinal chemistry. Scientists are exploring its potential as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas, such as oncology and neurodegenerative diseases. A recent collaboration between academic institutions and pharmaceutical companies has yielded promising results, with several lead compounds derived from 1592364-33